Cas no 1248007-96-6 (3,3-Dimethyl-1-phenylbutane-1-sulfonamide)

• Product Name: 3,3-Dimethyl-1-phenylbutane-1-sulfonamide
• CAS No: 1248007-96-6
• MF: C₁₂H₁₉NO₂S
• MW: 241.349762201309
• CID: 5282442
• Update Time: 2025-10-19

3,3-Dimethyl-1-phenylbutane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyl-1-phenylbutane-1-sulfonamide
• 3,3-Dimethyl-1-phenylbutane-1-sulfonamide

• Inchi： 1S/C12H19NO2S/c1-12(2,3)9-11(16(13,14)15)10-7-5-4-6-8-10/h4-8,11H,9H2,1-3H3,(H2,13,14,15)
• InChI Key： UHPCNKUFVFABMY-UHFFFAOYSA-N
• SMILES： S(C(C1C=CC=CC=1)CC(C)(C)C)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 305
• XLogP3: 2.5
• Topological Polar Surface Area: 68.5

Additional information on 3,3-Dimethyl-1-phenylbutane-1-sulfonamide

Comprehensive Overview of 3,3-Dimethyl-1-phenylbutane-1-sulfonamide (CAS No. 1248007-96-6)

3,3-Dimethyl-1-phenylbutane-1-sulfonamide (CAS No. 1248007-96-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This sulfonamide derivative features a phenylbutane backbone with a dimethyl substitution at the 3-position, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals often search for terms like "sulfonamide applications", "phenylbutane derivatives", and "CAS 1248007-96-6 uses" to explore its potential.

The compound's molecular structure, characterized by the sulfonamide functional group, lends itself to diverse applications, particularly in drug discovery and material science. Recent trends in AI-driven drug design and green chemistry have amplified interest in such molecules, as they offer tunable reactivity and compatibility with sustainable synthesis methods. Searches for "sustainable sulfonamide synthesis" and "pharmaceutical intermediates 2024" reflect this growing demand.

From a synthetic perspective, 3,3-Dimethyl-1-phenylbutane-1-sulfonamide is often synthesized via nucleophilic substitution reactions involving phenylbutane precursors and sulfonyl chlorides. Its stability under mild conditions makes it a preferred choice for high-yield reactions, a topic frequently queried as "optimizing sulfonamide yields". Analytical techniques like NMR spectroscopy and HPLC are commonly employed to verify its purity, aligning with search trends such as "HPLC analysis of sulfonamides".

In the pharmaceutical sector, this compound's role as a bioactive scaffold is under investigation. Its potential to modulate enzyme activity or serve as a prodrug candidate has led to queries like "sulfonamide-based therapeutics" and "CAS 1248007-96-6 in drug development". Additionally, its low toxicity profile, as indicated by preliminary studies, aligns with the industry's shift toward safer chemical alternatives.

Beyond pharmaceuticals, 3,3-Dimethyl-1-phenylbutane-1-sulfonamide finds niche applications in material science, particularly in polymer modification. Its ability to act as a cross-linking agent or stabilizer has prompted searches like "sulfonamides in polymer chemistry". The compound's thermal stability further enhances its utility in high-performance materials, a hot topic in advanced manufacturing circles.

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In summary, 3,3-Dimethyl-1-phenylbutane-1-sulfonamide represents a versatile and research-driven molecule with multifaceted applications. Its relevance to cutting-edge science and alignment with sustainability goals ensure its continued prominence in both academic and industrial settings. For those seeking deeper insights, keywords like "sulfonamide innovation trends" and "CAS 1248007-96-6 patents" offer valuable entry points into ongoing advancements.